Cas no 59777-69-4 (Propyl 3-sulfamoylbenzoate)

• Product Name: Propyl 3-sulfamoylbenzoate
• CAS No: 59777-69-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 2834421
• PubChem ID: 44365702
• Update Time: 2025-04-21

Propyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• PROPYL 3-SULFAMOYLBENZOATE
• AKOS008948538
• CHEMBL348217
• 3-Sulfamoyl-benzoic acid propyl ester
• DTXSID00658469
• 59777-69-4
• Propyl 3-sulfamoylbenzoate

• Inchi： 1S/C10H13NO4S/c1-2-6-15-10(12)8-4-3-5-9(7-8)16(11,13)14/h3-5,7H,2,6H2,1H3,(H2,11,13,14)
• InChI Key： HFLORFSZGUVCII-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OCCC)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų